Cas no 2228454-31-5 (5-(pentafluoroethyl)-1H-imidazol-2-amine)

• Product Name: 5-(pentafluoroethyl)-1H-imidazol-2-amine
• CAS No: 2228454-31-5
• MF: C₅H₄F₅N₃
• MW: 201.0973777771
• CID: 6058327
• PubChem ID: 165653800
• Update Time: 2025-06-07

5-(pentafluoroethyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(pentafluoroethyl)-1H-imidazol-2-amine
• 2228454-31-5
• EN300-1946915

• Inchi： 1S/C5H4F5N3/c6-4(7,5(8,9)10)2-1-12-3(11)13-2/h1H,(H3,11,12,13)
• InChI Key： GPWQGCBPBJNPHK-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1=CN=C(N)N1)F

Computed Properties

• Exact Mass: 201.03253795g/mol
• Monoisotopic Mass: 201.03253795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-(pentafluoroethyl)-1H-imidazol-2-amine

5-(Pentafluoroethyl)-1H-Imidazol-2-amine: An Emerging Compound in Chemical and Pharmaceutical Research

5-(Pentafluoroethyl)-1H-imidazol-2-amine (CAS No. 2228454-31-5) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiviral properties. The presence of a pentafluoroethyl group in the structure of 5-(pentafluoroethyl)-1H-imidazol-2-amine imparts additional stability and specific interactions that make it a promising candidate for drug development.

The chemical structure of 5-(pentafluoroethyl)-1H-imidazol-2-amine is characterized by a five-membered imidazole ring with an amino group at the 2-position and a pentafluoroethyl substituent at the 5-position. The imidazole ring is a common motif in many biologically active molecules, contributing to its ability to form hydrogen bonds and interact with various biological targets. The pentafluoroethyl group, on the other hand, provides enhanced lipophilicity and metabolic stability, which are crucial for improving the pharmacokinetic properties of the compound.

Recent studies have explored the potential therapeutic applications of 5-(pentafluoroethyl)-1H-imidazol-2-amine. One notable area of research is its antifungal activity. A study published in the Journal of Medicinal Chemistry reported that 5-(pentafluoroethyl)-1H-imidazol-2-amine exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves disruption of fungal cell membranes, leading to cell death. This makes it a potential candidate for the development of new antifungal agents, especially in cases where resistance to existing drugs is a concern.

In addition to its antifungal properties, 5-(pentafluoroethyl)-1H-imidazol-2-amine has also shown promise in antibacterial research. A study conducted by researchers at the University of California found that this compound has broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers hypothesized that the compound's ability to disrupt bacterial cell walls and inhibit essential enzymes contributes to its antibacterial efficacy. This dual activity against both fungi and bacteria highlights the versatility of 5-(pentafluoroethyl)-1H-imidazol-2-amine as a potential broad-spectrum antimicrobial agent.

The pharmacokinetic properties of 5-(pentafluoroethyl)-1H-imidazol-2-amine have also been investigated. A study published in the European Journal of Pharmaceutical Sciences reported that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. The enhanced lipophilicity provided by the pentafluoroethyl group contributes to its ability to cross biological membranes efficiently, thereby improving its therapeutic potential.

In terms of safety, preliminary toxicological studies have shown that 5-(pentafluoroethyl)-1H-imidazol-2-amine has low toxicity at therapeutic doses. However, further studies are needed to fully evaluate its safety profile before it can be considered for clinical use. Researchers are currently conducting preclinical trials to assess its efficacy and safety in animal models of infection.

The potential applications of 5-(pentafluoroethyl)-1H-imidazol-2-amine extend beyond antimicrobial therapy. Recent research has explored its use as a lead compound for developing new drugs targeting other diseases. For example, a study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of this compound and found that it can effectively inhibit the production of pro-inflammatory cytokines in vitro. This suggests that 5-(pentafluoroethyl)-1H-imidazol-2-amine may have potential as an anti-inflammatory agent for treating conditions such as arthritis and inflammatory bowel disease.

In conclusion, 5-(Pentafluoroethyl)-1H-imidazol-2-amine (CAS No. 2228454-31-5) is an emerging compound with significant potential in various areas of chemical and pharmaceutical research. Its unique chemical structure, combined with its promising biological activities and favorable pharmacokinetic properties, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its properties for clinical use.